Cas no 1546098-12-7 (N-(2-bromo-4-methylphenyl)-2-methyloxolan-3-amine)

• Product Name: N-(2-bromo-4-methylphenyl)-2-methyloxolan-3-amine
• CAS No: 1546098-12-7
• MF: C₁₂H₁₆BrNO
• MW: 270.165542602539
• CID: 5151534
• PubChem ID: 75525350
• Update Time: 2025-06-08

N-(2-bromo-4-methylphenyl)-2-methyloxolan-3-amine Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED
• N-(2-bromo-4-methylphenyl)-2-methyloxolan-3-amine

• Inchi： 1S/C12H16BrNO/c1-8-3-4-12(10(13)7-8)14-11-5-6-15-9(11)2/h3-4,7,9,11,14H,5-6H2,1-2H3
• InChI Key： QMCHBQBTKZKXRR-UHFFFAOYSA-N
• SMILES： N(C1CCOC1C)C1C=CC(C)=CC=1Br

Additional information on N-(2-bromo-4-methylphenyl)-2-methyloxolan-3-amine

Professional Introduction to N-(2-bromo-4-methylphenyl)-2-methyloxolan-3-amine (CAS No. 1546098-12-7)

N-(2-bromo-4-methylphenyl)-2-methyloxolan-3-amine (CAS No. 1546098-12-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, exhibits promising properties that make it a valuable candidate for further investigation in drug discovery and development.

The molecular structure of N-(2-bromo-4-methylphenyl)-2-methyloxolan-3-amine consists of a brominated aromatic ring coupled with an oxazoline moiety, which is further substituted with an amine group. This configuration imparts distinct chemical reactivity and functionalization potential, making it a versatile intermediate in synthetic chemistry. The presence of both bromine and methyl groups on the phenyl ring enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

In recent years, there has been a surge in research focusing on oxazoline derivatives due to their broad spectrum of biological activities. Oxazolines are known to serve as chiral auxiliaries and ligands in asymmetric synthesis, as well as pharmacophores in various therapeutic agents. The incorporation of an amine group in N-(2-bromo-4-methylphenyl)-2-methyloxolan-3-amine adds another layer of functionality, enabling further derivatization and the exploration of novel pharmacological effects.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapeutics. The brominated aromatic ring can be readily modified through palladium-catalyzed reactions, allowing for the introduction of diverse substituents that can fine-tune biological activity. This flexibility is particularly advantageous in medicinal chemistry, where precise molecular modifications are often required to achieve optimal pharmacokinetic and pharmacodynamic profiles.

The oxazoline moiety itself has been studied extensively for its role in modulating enzyme activity and receptor binding. For instance, oxazoline-based ligands have shown promise in inhibiting enzymes involved in inflammatory pathways, making them attractive candidates for anti-inflammatory drug development. The amine group further enhances this potential by providing a site for hydrogen bonding interactions, which are crucial for receptor binding affinity.

Recent advancements in computational chemistry have also highlighted the significance of N-(2-bromo-4-methylphenyl)-2-methyloxolan-3-amine as a scaffold for drug design. Molecular docking studies have revealed that this compound can effectively interact with various biological targets, including kinases and proteases implicated in cancer and metabolic disorders. These findings underscore its potential as a lead compound or building block for novel therapeutic agents.

In addition to its pharmaceutical applications, N-(2-bromo-4-methylphenyl)-2-methyloxolan-3-amine has shown promise in materials science. Its unique structural features make it a suitable candidate for designing functional materials with applications in catalysis and polymer science. The ability to modify both the aromatic ring and the oxazoline core allows for the creation of materials with tailored properties, such as enhanced thermal stability or improved solubility.

The synthesis of N-(2-bromo-4-methylphenyl)-2-methyloxolan-3-amine involves multi-step organic transformations that highlight the expertise required in modern synthetic chemistry. Key steps include bromination of the aromatic precursor, formation of the oxazoline ring through intramolecular cyclization, and subsequent functionalization with the amine group. Each step must be carefully optimized to ensure high yield and purity, which are critical for subsequent applications.

The compound's stability under various conditions is another area of interest. Studies have demonstrated that N-(2-bromo-4-methylphenyl)-2-methyloxolan-3-amine remains stable under ambient conditions but may require specific storage conditions to prevent degradation when exposed to light or moisture. This stability is essential for its practical application in both laboratory research and industrial-scale synthesis.

Economic feasibility is also a crucial consideration when evaluating the utility of N-(2-bromo-4-methylphenyl)-2-methyloxolan-3-amine. The cost-effectiveness of its synthesis and scalability are important factors that determine its viability for large-scale production. Advances in green chemistry have led to the development of more sustainable synthetic routes, which not only reduce costs but also minimize environmental impact.

In conclusion, N-(2-bromo-4-methylphenyl)-2-methyloxolan-3-amine